Cas no 1677-44-7 (6-Methylquinoline-2,4-diol)

6-Methylquinoline-2,4-diol Properties

Names and Identifiers

• 6-Methyl-2,4-dihydroxyquinoline
• 4-hydroxy-6-methyl-1H-quinolin-2-one
• 2-Hydroxy-6-methyl-1H-quinolin-4-one
• 6-Methylquinoline-2,4-diol
• 4-Hydroxy-6-methyl-2-quinolone
• 4,6-Dihydroxy-2-methylquinoline
• 4-hydroxy-6-methylquinolin-2(1H)-one
• 2-Hydroxy-6-methylquinolin-4(1H)-one
• 2-hydroxy-6-methyl-1,4-dihydroquinolin-4-one
• 2(1H)-Quinolinone, 4-hydroxy-6-methyl-
• Oprea1_781286
• 2,4-Dihydroxy-6-methylquinoline
• STK327190
• VQ1
• FS-2934
• SB68086
• CID 2785038
• BB 0263138
• 6-methyl-4-hydroxyquinolin-2(1h)-one
• MFCD00227473
• CS-0061340
• MFCD02599420
• AKOS004909330
• SR-01000389327
• 1677-44-7
• DS-0673
• FT-0645909
• J-518884
• SCHEMBL11401003
• SCHEMBL2272868
• DTXSID50715612
• A882219
• SR-01000389327-1
• 6-Methyl-2 pound not4-dihydroxyquinoline
• AKOS002760996
• 4-Hydroxy-6-methyl-1H-quinolin-2-one
• 2-hydroxy-6-methyl-1H-quinolin-4-one
• 4-HYDROXY-6-METHYL-2-QUINOLONE
• 6-methylquinoline-2,4-diol
• +Expand

• MDL： MFCD00227473
• InChIKey： OXSZQTDCCMODLE-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-6-2-3-8-7(4-6)9(12)5-10(13)11-8/h2-5H,1H3,(H2,11,12,13)
• SMILES： O([H])C1=C([H])C(N([H])C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=21)=O

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 175.063329
• Heavy Atom Count: 13
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3

Experimental Properties

• LogP: 1.95440
• PSA: 53.35000
• Refractive Index: 1.637
• Boiling Point: 329.9°Cat760mmHg
• Melting Point: 342 ºC
• Flash Point: 153.3°C
• Density: 1.313